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Compound of Interest

Compound Name: 4-Chlorophenyl cyclopropyl ketone

Cat. No.: B1346817

This guide provides comprehensive safety protocols, personal protective equipment (PPE)
recommendations, and operational plans for the handling and disposal of 4-Chlorophenyl
cyclopropyl ketone (CAS: 6640-25-1). The information is intended for researchers, scientists,
and drug development professionals to ensure a safe laboratory environment.

Hazard Identification and Chemical Properties

4-Chlorophenyl cyclopropyl ketone is an organic compound that can appear as a colorless
to pale yellow liquid or solid.[1] While its toxicological properties have not been fully
investigated, chlorinated aromatic compounds may pose health and environmental risks.[1][2] It
is prudent to treat this chemical as potentially hazardous upon contact, inhalation, or ingestion.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 6640-25-1 [3114]

Molecular Formula C10HoCIO [11[31[5]

Molecular Weight 180.63 g/mol [31[5]
White or Colorless to Yellow to

Appearance Orange powder, lump, or clear [1]
liquid

Melting Point 29-31 °C [6]

Table 2: Summary of Potential Hazards

Hazard Type

Description

Skin Contact

May cause skin irritation.[2][7]

Eye Contact

May cause eye irritation.[2][7]

Inhalation

May cause respiratory tract irritation.[2][7]

Ingestion

May cause irritation of the digestive tract.[2]

Environmental

Chlorinated aromatic compounds can pose

environmental risks.[1] A related compound is

noted as very toxic to aquatic life.[8]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended equipment for handling 4-Chlorophenyl cyclopropyl ketone.

Table 3: Personal Protective Equipment Specifications
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Standards and

Body Part PPE Recommendation o
Specifications
Safety glasses with side
shields or chemical safety Eyewear must comply with
Eyes/Face goggles. A face shield should OSHA 29 CFR 1910.133 or
be worn over goggles if there European Standard EN166.[2]
is a splash hazard.[2][4][9]
Nitrile, neoprene, or butyl
gloves are generally
] ] ) recommended for broad
Chemical-resistant protective ) )
Hands chemical protection.[9] Always
gloves.[2][4] )
inspect gloves before use and
check manufacturer's
compatibility data.[4][10]
Wear appropriate protective
Long-sleeved laboratory coat. ) )
Body clothing to prevent skin

[2]4]

exposure.[2]

Respiratory

Not typically required under
normal use with adequate
engineering controls (e.g.,
fume hood).[4]

If ventilation is insufficient or
aerosols/dust may be
generated, use a NIOSH or
European Standard EN 149
approved respirator.[2][10]

Operational and Disposal Plan

A systematic workflow is essential for safety. This plan details procedures from preparation

through disposal.

» Verify Engineering Controls: Ensure a certified chemical fume hood is operational.

o Assemble PPE: Gather all necessary PPE as specified in Table 3.

 Inspect PPE: Check all equipment, especially gloves, for any signs of damage or

degradation before use.[4]
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Locate Safety Equipment: Confirm the location and accessibility of the nearest eyewash
station, safety shower, and fire extinguisher.

Prepare Waste Containers: Label a dedicated, sealable container for hazardous waste.

Work Area: Conduct all handling of 4-Chlorophenyl cyclopropyl ketone inside a chemical
fume hood to ensure adequate ventilation.[2][7]

Dispensing: Avoid generating dust or aerosols. If the compound is solid, handle it gently.
Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2][7]

Hygiene: Do not eat, drink, or smoke in the handling area.[4] Wash hands thoroughly with
soap and water after handling is complete and before leaving the laboratory.[2][4]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[2]
Store the compound in a tightly closed container.[2][4]

Keep the container in a cool, dry, and well-ventilated area away from incompatible
substances.[2][4][7]

Collection: Place all contaminated disposable materials (e.g., gloves, wipes) and residual
chemical into the pre-labeled hazardous waste container.

Labeling: Ensure the waste container is clearly labeled with the chemical name and
associated hazards.

Regulations: Dispose of the waste through an approved waste disposal plant, following all
local, state, and federal regulations.[7][11]

Environmental Protection: Do not allow the product to enter drains or waterways.[7][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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